Cas no 1803671-74-0 (Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1803671-74-0
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4850662
• Update Time: 2025-10-28

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7Cl2F2NO2/c1-2-16-9(15)5-3-4(10)6(11)7(14-5)8(12)13/h3,8H,2H2,1H3
• InChI Key： BZLQNWJWAKUKKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)OCC)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

Recent Advances in the Study of Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0)

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a promising candidate for further investigation.

The synthesis of Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate involves multi-step reactions, including halogenation and fluoromethylation, to achieve the desired substitution pattern. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's stability under various conditions has also been a subject of study, with findings suggesting its suitability for further derivatization.

In terms of biological activity, preliminary studies indicate that Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate exhibits moderate inhibitory effects against certain enzymes and receptors. Its mechanism of action is believed to involve interactions with active sites or allosteric pockets, although detailed structural studies are still ongoing. The presence of fluorine atoms is thought to enhance its binding affinity and metabolic stability, which are desirable traits in drug development.

Recent publications have highlighted the compound's potential in agrochemical applications, particularly as a precursor for the synthesis of novel pesticides. Its structural motif is similar to that of other commercially successful agrochemicals, suggesting that it could be leveraged to develop new products with improved efficacy and environmental safety profiles. Field trials and toxicity studies are currently underway to evaluate its performance and safety.

In conclusion, Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its properties and expand its applications, making it a valuable subject for future research and development efforts.